Cas no 51111-28-5 ( )

  structure
  structure
Product Name: 
CAS No:51111-28-5
MF:C12H20O4
MW:228.284804344177
CID:934745
PubChem ID:293129
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (4,4-dimethyl-cyclohexylidene)-di-acetic acid; 2,2'-(4,4-dimethylcyclohexane-1,1-diyl)diacetic acid; NSC159449; CTK4J3651; AR-1D0109; 3,3-(4',4'-Dimethylpentamethylen)glutarsaeure; AC1L6JIC; (4,4-Dimethyl-cyclohexyliden)-di-essigsaeure; AC1Q5VGO; AG-J-31474;
    • DTXSID70303631
    • 51111-28-5
    • NSC159449
    • NSC-159449
    • 2,2'-(4,4-dimethylcyclohexane-1,1-diyl)diacetic acid
    •  
    • Inchi: 1S/C12H20O4/c1-11(2)3-5-12(6-4-11,7-9(13)14)8-10(15)16/h3-8H2,1-2H3,(H,13,14)(H,15,16)
    • InChI Key: AYBICQCXGRPBLK-UHFFFAOYSA-N
    • SMILES: OC(CC1(CC(=O)O)CCC(C)(C)CC1)=O

Computed Properties

  • Exact Mass: 228.1362
  • Monoisotopic Mass: 228.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent